Cas no 2228774-23-8 (1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228774-23-8
• MF: C₁₀H₁₄F₂O₂S
• MW: 236.278769016266
• CID: 6352413
• PubChem ID: 165636491
• Update Time: 2025-05-30

1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2228774-23-8
• EN300-1971883

• Inchi： 1S/C10H14F2O2S/c1-8(2)6(3-4-15-8)9(7(13)14)5-10(9,11)12/h6H,3-5H2,1-2H3,(H,13,14)
• InChI Key： OBEDHPZVOOZGFG-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 236.06825718g/mol
• Monoisotopic Mass: 236.06825718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228774-23-8)

1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228774-23-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique combination of a difluorocyclopropane moiety and a thiolane ring, making it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The structural complexity of 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid offers intriguing possibilities for modulating biological activity. The presence of fluorine atoms is known to enhance metabolic stability and binding affinity, a feature highly sought after in modern pharmaceutical development. Meanwhile, the thiolane component contributes to the compound's versatility as a building block for heterocyclic chemistry. These attributes make CAS No. 2228774-23-8 a compound of interest for researchers exploring novel enzyme inhibitors or receptor modulators.

In the context of current scientific trends, 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid aligns with several hot topics in chemistry research. The growing demand for fluorinated compounds in medicinal chemistry makes this molecule particularly relevant, as evidenced by increasing publications on fluorine-containing drug candidates. Additionally, the compound's potential application in agrochemical formulations addresses the industry's need for more efficient and environmentally friendly crop protection agents, a subject frequently searched in scientific databases and patent literature.

From a synthetic chemistry perspective, 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid presents interesting challenges and opportunities. The difluorocyclopropane group is known for its conformational rigidity, which can be exploited to design compounds with specific three-dimensional characteristics. This property is particularly valuable in drug design, where molecular shape often determines biological activity. The synthetic routes to this compound have been optimized in recent years, with improvements in yield and purity that make it more accessible for research purposes.

The commercial availability of 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228774-23-8) has increased in response to growing research demand. Several specialty chemical suppliers now offer this compound in various quantities, catering to both academic and industrial researchers. The pricing and availability trends reflect the compound's niche status as a research chemical, with current market analysis suggesting steady growth in demand, particularly from pharmaceutical and agrochemical development sectors.

Quality control and characterization of 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid require specialized analytical techniques. Advanced methods such as NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry are essential for verifying the compound's purity and structure. These analytical challenges are frequently discussed in research forums and represent common search queries among chemists working with similar fluorinated compounds.

Looking forward, the research applications of 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid are expected to expand. The compound's unique structural features position it as a potential key intermediate in the development of new antiviral agents and herbicides, areas that have seen increased research activity in recent years. Its compatibility with various chemical transformations makes it a versatile starting material for library synthesis in drug discovery programs.

For researchers considering working with 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid, proper handling and storage protocols should be observed. While not classified as hazardous, standard laboratory precautions for handling organic compounds should be maintained. The compound's stability under various conditions is a common subject of inquiry among first-time users, highlighting the importance of thorough material characterization before experimental use.

The intellectual property landscape surrounding 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228774-23-8) shows active patent activity, particularly in applications related to pharmaceutical compositions. This reflects the compound's perceived value in drug development pipelines. Researchers should conduct proper patent searches before developing commercial applications, as this represents a frequent consideration in industrial chemistry settings.

In conclusion, 1-(2,2-dimethylthiolan-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid represents an interesting case study in modern specialty chemical development. Its combination of structural features addresses multiple current research needs, from medicinal chemistry to agrochemical innovation. As research into fluorinated compounds continues to grow, the importance of this and similar compounds is likely to increase, making it a valuable subject for ongoing scientific investigation and commercial development.